Cas no 1805056-11-4 (4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1805056-11-4
• MF: C₇H₅F₂N₃O
• MW: 185.130907773972
• CID: 4917108
• Update Time: 2025-08-04

4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5F2N3O/c8-7(9)6-3(1-10)5(11)4(13)2-12-6/h2,7,13H,(H2,11,12)
• InChI Key： NAAVGFPEQCEXRR-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=CN=1)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 0.7
• Topological Polar Surface Area: 82.9

Additional information on 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine

4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine: A Comprehensive Overview

4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine is a complex organic compound with the CAS number 1805056-11-4. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The structure of this compound is characterized by the presence of multiple functional groups, including an amino group (-NH2), a cyano group (-CN), a difluoromethyl group (-CHF2), and a hydroxyl group (-OH). These functional groups impart unique chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The synthesis of 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine involves a series of multi-step reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent studies have focused on optimizing the synthesis process to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production of this compound. These advancements not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

The chemical properties of 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine are heavily influenced by its functional groups. The amino group imparts basicity, while the cyano group introduces electron-withdrawing effects, enhancing the compound's reactivity in certain reactions. The hydroxyl group contributes to hydrogen bonding capabilities, affecting solubility and stability. The difluoromethyl group introduces fluorine atoms, which are known for their high electronegativity and ability to influence molecular polarity and reactivity.

Recent research has highlighted the potential applications of 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine in various fields. In medicinal chemistry, this compound has been investigated as a potential lead molecule for drug development. Its structural features make it a promising candidate for targeting specific biological pathways or enzymes. For example, studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies.

In addition to its medicinal applications, 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine has also been explored in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconductors or optoelectronic devices. Researchers have examined its ability to form self-assembled monolayers and its compatibility with various surface modification techniques.

The environmental impact of 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. These investigations are crucial for understanding the compound's environmental fate and ensuring its safe handling and disposal.

From a structural perspective, 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine exhibits interesting conformational flexibility due to the presence of multiple substituents on the pyridine ring. This flexibility can influence its interactions with other molecules, making it a valuable tool in supramolecular chemistry and crystal engineering.

In conclusion, 4-Amino-3-cyano-2-(difluoromethyl)-5-hydroxypyridine is a versatile compound with diverse applications across multiple disciplines. Its unique combination of functional groups makes it a valuable subject for both fundamental research and applied studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various fields of science and technology.